Cas no 2640843-00-9 (N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide)
2640843-00-9 structure
Product Name:N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
CAS No:2640843-00-9
MF:C15H20N4O
MW:272.345502853394
CID:5315850
PubChem ID:155799748
Update Time:2023-11-21
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide
- 2640843-00-9
- AKOS040724257
- F6752-7513
- 1-(2-Cyano-4-pyridinyl)-N-(1,1-dimethylethyl)-3-pyrrolidinecarboxamide
-
- Inchi: 1S/C15H20N4O/c1-15(2,3)18-14(20)11-5-7-19(10-11)13-4-6-17-12(8-13)9-16/h4,6,8,11H,5,7,10H2,1-3H3,(H,18,20)
- InChI Key: UCTYHSZNSJHXBS-UHFFFAOYSA-N
- SMILES: N1(C2C=CN=C(C#N)C=2)CCC(C(NC(C)(C)C)=O)C1
Computed Properties
- Exact Mass: 272.16371127g/mol
- Monoisotopic Mass: 272.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 69Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 518.5±50.0 °C(Predicted)
- pka: 15.76±0.20(Predicted)
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6752-7513-2μmol |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide |
2640843-00-9 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7513-5μmol |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide |
2640843-00-9 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7513-10μmol |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide |
2640843-00-9 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7513-20μmol |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide |
2640843-00-9 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7513-1mg |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide |
2640843-00-9 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6752-7513-2mg |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide |
2640843-00-9 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7513-3mg |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide |
2640843-00-9 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7513-4mg |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide |
2640843-00-9 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6752-7513-5mg |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide |
2640843-00-9 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6752-7513-10mg |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide |
2640843-00-9 | 10mg |
$118.5 | 2023-09-07 |
N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
2640843-00-9 (N-tert-butyl-1-(2-cyanopyridin-4-yl)pyrrolidine-3-carboxamide) Related Products
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